Cas no 1261553-98-3 (2-Bromo-3-nitrobenzene-1-sulfonyl chloride)

2-Bromo-3-nitrobenzene-1-sulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly for introducing sulfonyl groups into target molecules. Its bromo and nitro substituents enhance reactivity, making it valuable for electrophilic aromatic substitution and cross-coupling reactions. The sulfonyl chloride moiety allows for efficient derivatization, enabling the formation of sulfonamides, sulfonate esters, and other functionalized intermediates. This compound is especially useful in pharmaceutical and agrochemical research, where precise functionalization is critical. Its stability under controlled conditions ensures reliable handling and storage. The distinct electronic effects of the bromo and nitro groups further facilitate regioselective transformations, supporting complex synthetic pathways.
2-Bromo-3-nitrobenzene-1-sulfonyl chloride structure
1261553-98-3 structure
Product Name:2-Bromo-3-nitrobenzene-1-sulfonyl chloride
CAS No:1261553-98-3
MF:C6H3BrClNO4S
MW:300.514318704605
MDL:MFCD18392270
CID:4565701
PubChem ID:99615348
Update Time:2025-10-29

2-Bromo-3-nitrobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-3-nitrobenzene-1-sulfonyl chloride
    • 2-Bromo-3-nitrophenylsulfonyl chloride
    • 2-BROMO-3-NITROBENZENESULFONYL CHLORIDE
    • CL9371
    • AKOS030527409
    • EN300-278299
    • MFCD18392270
    • Benzenesulfonyl chloride, 2-bromo-3-nitro-
    • AS-46314
    • 1261553-98-3
    • 2-Bromo-3-nitrobenzene-1-sulfonylchloride
    • MDL: MFCD18392270
    • Inchi: 1S/C6H3BrClNO4S/c7-6-4(9(10)11)2-1-3-5(6)14(8,12)13/h1-3H
    • InChI Key: UJRIAWJTBQVISY-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC=CC=1S(=O)(=O)Cl)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 298.86547g/mol
  • Monoisotopic Mass: 298.86547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 88.3

2-Bromo-3-nitrobenzene-1-sulfonyl chloride Pricemore >>

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2-Bromo-3-nitrobenzene-1-sulfonyl chloride Related Literature

Additional information on 2-Bromo-3-nitrobenzene-1-sulfonyl chloride

2-Bromo-3-nitrobenzene-1-sulfonyl chloride (CAS No. 1261553-98-3)

2-Bromo-3-nitrobenzene-1-sulfonyl chloride is a highly reactive aromatic compound with the CAS number 1261553-98-3. This compound is widely recognized in the field of organic synthesis due to its unique reactivity and versatility in forming various functional groups. The molecule consists of a benzene ring substituted with a bromine atom at position 2, a nitro group at position 3, and a sulfonyl chloride group at position 1. These substituents make it an excellent precursor for synthesizing a wide range of intermediates in pharmaceuticals, agrochemicals, and advanced materials.

The sulfonyl chloride group in 2-bromo-3-nitrobenzene-1-sulfonyl chloride is particularly reactive, enabling it to undergo nucleophilic substitution reactions with a variety of nucleophiles such as alcohols, amines, and thiols. This reactivity has been extensively exploited in recent studies to develop novel drug candidates. For instance, researchers have utilized this compound to synthesize bioactive molecules with potential anti-cancer and anti-inflammatory properties.

One of the most notable applications of 2-bromo-3-nitrobenzene-1-sulfonyl chloride is its role in the construction of sulfonamide derivatives. Sulfonamides are known for their stability and bioavailability, making them valuable in drug design. Recent advancements in catalytic methods have further enhanced the efficiency of these transformations, reducing reaction times and improving yields.

In addition to its role in organic synthesis, 2-bromo-3-nitrobenzene-1-sulfonyl chloride has been studied for its potential as an intermediate in the synthesis of advanced materials. For example, researchers have explored its use in the preparation of functional polymers and nanoparticles with tailored properties for applications in electronics and biotechnology.

The bromine substituent at position 2 of the benzene ring introduces additional reactivity, allowing for further functionalization through electrophilic aromatic substitution or coupling reactions. This feature has been leveraged in recent studies to create multi-functionalized aromatic compounds with enhanced electronic properties.

From an environmental standpoint, 2-bromo-3-nitrobenzene-1-sulfonyl chloride exhibits moderate stability under standard conditions. However, its handling requires careful consideration due to its reactivity and potential health hazards. Proper safety protocols should be followed during storage and use to ensure safe handling.

In summary, 2-bromo-3-nitrobenzene-1-sulfonyl chloride (CAS No. 1261553-98-3) is a versatile compound with significant applications in organic synthesis, drug discovery, and materials science. Its unique combination of functional groups makes it an invaluable tool for researchers aiming to develop innovative chemical compounds with diverse functionalities.

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